BMI-135

• Molecular Formula: C23H13FO2S
• Molecular Weight: 372.4 g/mol
• InChI: InChI=1S/C23H13FO2S/c1-2-14-3-5-16(6-4-14)22(26)23-21(15-7-9-17(24)10-8-15)19-12-11-18(25)13-20(19)27-23/h1,3-13,25H
• InChIKey: HBTGAERHCAWPBD-UHFFFAOYSA-N

BMI-135: Selective ER Partial Agonist

BMI-135 is a synthetic selective estrogen mimic (SEM) belonging to the class of Selective Human Estrogen Receptor Partial Agonists (ShERPAs), characterized by a benzothiophene scaffold structurally derived from the SERM raloxifene [1]. The compound functions as a less-potent full estrogen agonist at the estrogen receptor (ER), demonstrating the capacity to induce a rapid unfolded protein response (UPR) and subsequent apoptosis in long-term estrogen-deprived (LTED) endocrine-resistant breast cancer cell models [2].

LTED endocrine-resistant breast cancer cell model studies

Unfolded protein response (UPR) pathway activation probe

Distinct ER coactivator recruitment profiling assays

• [1] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. View Source
• [2] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. View Source

BMI-135 Procurement & Substitution Risks

Substituting BMI-135 with a generic ER agonist or a closely related ShERPA analog such as TTC-352 is scientifically unsound due to critical differences in their molecular pharmacology. BMI-135 exhibits a distinct ER coactivator recruitment profile, engaging lower levels of key coactivators NCOA3 and KMT2D compared to 17β-estradiol (E2), estetrol (E4), and even the ShERPA analog TTC-352 [1]. This differential protein-protein interaction translates into a quantifiably lower threshold of endoplasmic reticulum (EnR) stress, a delayed apoptotic timeline, and a unique cell line potency profile [2]. Therefore, experimental outcomes pertaining to UPR kinetics, apoptosis timing, and tissue-specific effects cannot be extrapolated from other ER agonists or even from other members of the ShERPA class.

1

Coactivator recruitment profile differs

Lower NCOA3/KMT2D engagement compared to E2, E4, or TTC-352; extrapolation from other ER agonists may misrepresent transcriptional effects.

2

UPR kinetics and apoptosis timeline shift

Delayed apoptosis onset and lower EnR stress threshold relative to TTC-352; experimental timelines cannot be directly transferred.

3

Cell-line potency context varies

Activity fingerprint across breast cancer subtypes differs from estetrol (E4); interchangeability may alter model-response interpretation.

• [1] Fanning SW, Greene GL, Abderrahman B, et al. Rapid Induction of the Unfolded Protein Response and Apoptosis by Estrogen Mimic TTC-352 for the Treatment of Endocrine-Resistant Breast Cancer. Figure 10. Schematic representation of the study’s conclusions highlighting major ER coactivator-binding differences. 2021. View Source
• [2] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. View Source

BMI-135 Evidence Guide

Potency vs. E2 in MCF-7:5C Cells

In head-to-head cell viability assays using the long-term estrogen-deprived (LTED) endocrine-resistant MCF-7:5C breast cancer cell line, BMI-135 is significantly less potent than the native full agonist 17β-estradiol (E2) [1]. This lower potency is a defining characteristic of its classification as a 'less-potent full agonist', which is proposed to confer a safety advantage by reducing the hyper-estrogenic signaling associated with adverse events [2].

Potency vs. E2

Head-to-head

316-fold less potent

MCF-7:5C 1wk EC50

Supports assay potency context for resistant cell model

Safety-related endpoint interpretation requires separate review

Evidence Dimension	Anti-proliferative Potency (Cell Viability Reduction)
Target Compound Data	EC50 (-log[M]) = 8.39
Comparator Or Baseline	17β-estradiol (E2): EC50 (-log[M]) = 10.89
Quantified Difference	BMI-135 is 316-fold less potent than E2 in this assay (calculated as 10^(10.89-8.39) = 316).
Conditions	MCF-7:5C LTED endocrine-resistant breast cancer cells, 1-week treatment, DNA fluorescence quantitation.

Why This Matters

This quantifies BMI-135's reduced potency in a therapeutically relevant, resistant cell model, validating its classification as a 'less-potent' agonist and differentiating it from high-potency, full agonists like E2.

• [1] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. Table 1. View Source
• [2] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. View Source

Distinct Coactivator Recruitment Profile

Chromatin immunoprecipitation studies reveal that BMI-135 induces a unique ER coactivator recruitment pattern. BMI-135 recruits significantly lower levels of the critical coactivators NCOA3 and KMT2D than either the full agonists E2 and E4 or the related ShERPA analog TTC-352 [1]. Furthermore, it shares MED subunit recruitment patterns with E4, a profile not seen with TTC-352, which recruits more MED subunits overall [2]. This differential recruitment leads to a lower threshold of endoplasmic reticulum stress and a delayed onset of apoptosis compared to all other tested agonists.

Coactivator Profile

Head-to-head

NCOA3/KMT2D recruitment

Lower vs E2, E4, TTC-352

Unique transcriptional complex assembly context

ChIP assay; confirms non-interchangeable mechanism

Evidence Dimension	ER Coactivator Recruitment (NCOA3 and KMT2D)
Target Compound Data	Relatively low recruitment of NCOA3 and KMT2D.
Comparator Or Baseline	17β-estradiol (E2), Estetrol (E4), ShERPA TTC-352: High recruitment of NCOA3 and KMT2D.
Quantified Difference	BMI-135 recruitment of NCOA3 and KMT2D is 'less' than E2, E4, and TTC-352, resulting in a 'lower threshold of stress' and 'delayed apoptosis'.
Conditions	MCF-7:5C endocrine-resistant breast cancer cells; chromatin immunoprecipitation (ChIP) assays.

Why This Matters

This evidence confirms that BMI-135 is not a simple, interchangeable ER agonist. Its unique interaction with the transcriptional machinery yields distinct downstream biological effects, which is critical for precise mechanistic studies and drug development programs focusing on UPR modulation.

• [1] Fanning SW, Greene GL, Abderrahman B, et al. Rapid Induction of the Unfolded Protein Response and Apoptosis by Estrogen Mimic TTC-352 for the Treatment of Endocrine-Resistant Breast Cancer. Figure 10. Schematic representation of the study’s conclusions highlighting major ER coactivator-binding differences. 2021. View Source
• [2] Fanning SW, Greene GL, Abderrahman B, et al. Rapid Induction of the Unfolded Protein Response and Apoptosis by Estrogen Mimic TTC-352 for the Treatment of Endocrine-Resistant Breast Cancer. Figure 10. Schematic representation of the study’s conclusions highlighting major ER coactivator-binding differences. 2021. View Source

Rapid Unfolded Protein Response Induction

The mechanism of action for BMI-135 involves the rapid induction of endoplasmic reticulum (EnR) stress, which can be quantified using Thioflavin T (ThT) fluorescence as a marker of aggregated, misfolded proteins [1]. In MCF-7:5C cells, treatment with BMI-135 for 3 days resulted in a ThT relative intensity per cell of 4.878 ± 0.049 (S.D.), a substantial increase over the vehicle control (0.296 ± 0.057) [2]. This quantifies the rapid and robust activation of the UPR, which is the initiating event for the compound's apoptotic activity.

UPR Induction

Reported

16.5-fold ThT increase

Day 3 vs vehicle

Robust UPR pathway activation endpoint

MCF-7:5C cells; supports real-time apoptosis studies

Evidence Dimension	Unfolded Protein Response (UPR) Induction
Target Compound Data	ThT Relative Intensity/Cell = 4.878 ± 0.049 (Day 3)
Comparator Or Baseline	Vehicle Control: ThT Relative Intensity/Cell = 0.296 ± 0.057
Quantified Difference	BMI-135 induces a 16.5-fold increase in UPR-associated ThT fluorescence compared to vehicle.
Conditions	MCF-7:5C endocrine-resistant breast cancer cells, 3-day treatment, Thioflavin T (ThT) live-cell imaging.

Why This Matters

This data provides a clear, quantifiable assay endpoint for researchers studying UPR-mediated apoptosis. It validates BMI-135 as a potent chemical tool for activating and interrogating the UPR pathway in breast cancer models, with a signal that is robustly separable from background.

• [1] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. View Source
• [2] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. Table 2. View Source

Therapeutic Window in Endometrial Cells

A key differentiator for safer estrogenic agents is reduced proliferative effect on endometrial tissue. In the human endometrial adenocarcinoma Ishikawa cell line, BMI-135 was found to be substantially less potent at inhibiting cell viability than 17β-estradiol (E2) [1]. This reduced potency in a model of endometrial tissue suggests a potentially wider therapeutic window, where BMI-135 may exert anti-tumor effects in breast cancer cells while minimizing pro-proliferative side effects in the endometrium, a common concern with E2-based therapies [2].

Endometrial Model

Head-to-head

251-fold less potent

Ishikawa cells vs E2

Tissue-selective model response context

Supports differential pharmacology studies, not safety claim

Evidence Dimension	Anti-proliferative Potency in Endometrial Model
Target Compound Data	Ishikawa cells 1 wk EC50 (-log[M]) = 8.57
Comparator Or Baseline	17β-estradiol (E2): Ishikawa cells 1 wk EC50 (-log[M]) = 10.97
Quantified Difference	BMI-135 is 251-fold less potent than E2 in this endometrial cancer cell line (calculated as 10^(10.97-8.57) = 251).
Conditions	Human endometrial adenocarcinoma Ishikawa cell line, 1-week treatment, DNA fluorescence quantitation.

Why This Matters

This quantitative difference supports the procurement of BMI-135 for studies specifically aimed at dissecting tissue-selective ER pharmacology. It provides a data-driven rationale for selecting BMI-135 over E2 when the experimental goal is to minimize confounding endometrial proliferative signals.

• [1] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. Table 1. View Source
• [2] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. View Source

Potency Across Breast Cancer Subtypes vs. E4

Screening across a panel of eight biologically distinct breast cancer cell lines reveals a differentiated potency fingerprint for BMI-135 compared to the naturally-occurring estrogen estetrol (E4) [1]. For instance, in MCF-7:RAL cells (a model of acquired resistance), BMI-135 exhibits an EC50 (-log[M]) of 9.97 at 1 week, whereas E4's potency is 10.07 [2]. In contrast, in the estrogen-dependent MCF-7:WS8 line, BMI-135 (EC50 9.01) is less potent than E4 (EC50 9.80) [3]. This variability across models demonstrates that BMI-135 and E4 are not functionally equivalent and exhibit distinct cell context-dependent activities.

Subtype Panel vs E4

Head-to-head

Distinct potency fingerprint

MCF-7:WS8 6.1-fold less potent; MCF-7:RAL similar

Model-dependent response context; not functionally equivalent

Cell-line specific selection required

Evidence Dimension	Anti-proliferative Potency Across Cell Line Panel
Target Compound Data	MCF-7:RAL 1wk EC50 (-log[M]) = 9.97; MCF-7:WS8 1wk EC50 = 9.01; T47D:A18 1wk EC50 = 8.87.
Comparator Or Baseline	Estetrol (E4): MCF-7:RAL 1wk EC50 = 10.07; MCF-7:WS8 1wk EC50 = 9.80; T47D:A18 1wk EC50 = 8.98.
Quantified Difference	In MCF-7:WS8, E4 is 6.1-fold more potent than BMI-135. In MCF-7:RAL, the difference is minimal (1.3-fold). This results in a distinct activity profile.
Conditions	8 human breast cancer cell lines, 1-week treatment, DNA fluorescence quantitation.

Why This Matters

This comparative cell panel data enables researchers to select the most appropriate tool compound for their specific breast cancer model. The non-identical activity profiles of BMI-135 and E4 mean they cannot be used interchangeably without altering experimental outcomes and interpretations.

• [1] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. View Source
• [2] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. Table 1. View Source
• [3] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. Table 1. View Source

Mechanistic Class vs. Partial Agonist BPTPE

While BMI-135 is described as a partial agonist (ShERPA) due to its unique coactivator recruitment, its functional pharmacology aligns it with 'less-potent full agonists' like E4, rather than with classical partial agonists such as triphenylethylene bisphenol (BPTPE) [1]. The study concludes that full agonists like BMI-135 are potentially superior to partial agonists like BPTPE for treating breast cancer because BPTPE induces a 'delayed induction of UPR and apoptosis, with a higher probability of tumor clonal evolution and resistance' [2]. This positions BMI-135 in a distinct mechanistic class with different implications for therapeutic durability.

Mechanistic Class

Class-level

Full agonist vs BPTPE partial

Rapid vs delayed UPR/apoptosis

Distinct apoptosis kinetics context

Class inference; may inform resistance study design

Evidence Dimension	Mechanistic Class and Onset of Apoptosis
Target Compound Data	Less-potent full estrogen agonist; rapid UPR and apoptosis induction.
Comparator Or Baseline	BPTPE (triphenylethylene bisphenol): Benchmark partial agonist; delayed UPR and apoptosis induction.
Quantified Difference	BMI-135 and E4 induce 'rapid' UPR and apoptosis, whereas BPTPE's induction is 'delayed', with the study concluding full agonists are 'potentially superior' due to a 'higher probability of tumor clonal evolution and resistance' with partial agonists.
Conditions	Inference derived from a panel of human breast cancer cell lines and molecular mechanistic studies.

Why This Matters

This distinction is fundamental for drug discovery programs. It advises researchers that BMI-135 should not be grouped with classical partial agonists when designing experiments or interpreting data on the kinetics of apoptosis and the potential for acquired resistance.

• [1] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. View Source
• [2] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. View Source

BMI-135 Research Applications

UPR-Mediated Apoptosis Kinetics

BMI-135 is an optimal tool for dissecting the temporal dynamics of ER stress-induced apoptosis. Its quantified ability to induce a rapid UPR, as demonstrated by a 16.5-fold increase in ThT fluorescence after 3 days of treatment in MCF-7:5C cells [1], provides a robust and measurable signal for real-time studies. Researchers can leverage this to investigate the sequence of events from ER coactivator engagement to UPR sensor activation and final apoptotic commitment, distinguishing these kinetics from the delayed response seen with partial agonists like BPTPE [2].

ER Coactivator Recruitment & Gene Expression

Given its unique coactivator recruitment profile—specifically the reduced engagement of NCOA3 and KMT2D compared to E2, E4, and TTC-352 [3]—BMI-135 serves as a specialized chemical probe for structure-activity relationship (SAR) studies and ChIP-seq experiments. It enables the mapping of how specific ligand-induced conformational changes in the ER lead to the assembly of distinct transcriptional complexes, providing insights into the molecular basis of 'less-potent full agonism' and its associated downstream gene expression programs [4].

Therapeutic Window & Tissue-Selective ER Pharmacology

For studies aiming to characterize tissue-specific estrogenic effects, BMI-135 offers a clear advantage. Its substantially lower potency in the endometrial Ishikawa cell line (251-fold less potent than E2) [5] compared to its activity in breast cancer models provides a quantifiable basis for investigating the therapeutic window. This makes BMI-135 a relevant compound for preclinical models exploring safer estrogen therapies, where minimizing endometrial proliferation is a key endpoint [6].

Endocrine-Resistant Cell Line Panel Screening

BMI-135 is ideally suited for inclusion in cell line screening panels to model heterogeneous responses to endocrine therapy. Its distinct potency fingerprint across MCF-7:RAL, MCF-7:5C, and MCF-7:WS8 cells, which differs from that of E4 and E2 [7], allows researchers to correlate specific genomic or proteomic features of a cell line with sensitivity to this unique class of 'less-potent full agonists'. This is valuable for identifying biomarkers of response or resistance to this emerging therapeutic class.

Application

Selection Property

Validation Focus

UPR pathway signaling studies

UPR induction kinetics

ThT fluorescence endpoint review

ER coactivator recruitment analysis

Distinct coactivator engagement profile

ChIP-seq transcriptional complex mapping

Tissue-selective ER pharmacology studies

Differential tissue potency context

Endometrial vs. breast cell model response

Endocrine-resistant cell panel screening

Cell-line potency fingerprint

Biomarker-response correlation review

• [1] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. Table 2. View Source
• [2] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. View Source
• [3] Fanning SW, Greene GL, Abderrahman B, et al. Rapid Induction of the Unfolded Protein Response and Apoptosis by Estrogen Mimic TTC-352 for the Treatment of Endocrine-Resistant Breast Cancer. Figure 10. Schematic representation of the study’s conclusions highlighting major ER coactivator-binding differences. 2021. View Source
• [4] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. View Source
• [5] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. Table 1. View Source
• [6] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. View Source
• [7] Abderrahman B, Maximov PY, Curpan RF, et al. Pharmacology and Molecular Mechanisms of Clinically Relevant Estrogen Estetrol and Estrogen Mimic BMI-135 for the Treatment of Endocrine-Resistant Breast Cancer. Mol Pharmacol. 2020;98(4):364-381. Table 1. View Source